Cas no 117570-47-5 (9H-Xanthene-4-aceticacid, 5-methyl-9-oxo-)

• Product Name: 9H-Xanthene-4-aceticacid, 5-methyl-9-oxo-
• CAS No: 117570-47-5
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 152480
• PubChem ID: 386023
• Update Time: 2025-04-19

9H-Xanthene-4-aceticacid, 5-methyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-4-aceticacid, 5-methyl-9-oxo-
• 2-(5-methyl-9-oxoxanthen-4-yl)acetic acid
• 5-methylxanthen-9-one-4-acetic acid
• (5-methyl-9-oxo-9H-xanthen-4-yl)acetic acid
• 5-Methylxanthenone-4-acetic acid
• 5-Mexaa
• NCI60_027675
• CHEMBL29035
• 117570-47-5
• 5-Methylxanthanone acetic acid
• SCHEMBL9381286
• DTXSID00151824
• NSC677591
• 9H-Xanthene-4-acetic acid, 5-methyl-9-oxo-
• 2-(5-methyl-9-oxo-xanthen-4-yl)acetic acid
• 5-Me-XAA

• Inchi： 1S/C16H12O4/c1-9-4-2-6-11-14(19)12-7-3-5-10(8-13(17)18)16(12)20-15(9)11/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： SOPCFHVRSZJNSW-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2C(C2C=CC=C(CC(=O)O)C1=2)=O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6